CID 15250600
CID 15250600
Brand Name:
Vulcanchem
CAS No.:
178925-55-8
VCID:
VC0123357
InChI:
InChI=1S/C52H46N12O16S6.2Na/c1-79-43-31-37(19-21-41(43)61-55-47(57-63(61)51-53-39-7-3-5-9-45(39)81-51)33-11-15-35(16-12-33)49(65)59(23-27-83(67,68)69)24-28-84(70,71)72)38-20-22-42(44(32-38)80-2)62-56-48(58-64(62)52-54-40-8-4-6-10-46(40)82-52)34-13-17-36(18-14-34)50(66)60(25-29-85(73,74)75)26-30-86(76,77)78;;/h3-22,31-32H,23-30H2,1-2H3,(H2-2,67,68,69,70,71,72,73,74,75,76,77,78);;/q;2*+1/p-2
SMILES:
COC1=C(C=CC(=C1)C2=CC(=C(C=C2)[N+]3=NC(=NN3C4=NC5=CC=CC=C5S4)C6=CC=C(C=C6)C(=O)N(CCS(=O)(=O)[O-])CCS(=O)(=O)[O-])OC)[N+]7=NC(=NN7C8=NC9=CC=CC=C9S8)C1=CC=C(C=C1)C(=O)N(CCS(=O)(=O)[O-])CCS(=O)(=O)[O-].[Na+].[Na+]
Molecular Formula:
C₅₂H₄₄N₁₂Na₂O₁₆S₆
Molecular Weight:
1331.4 g/mol
CID 15250600
CAS No.: 178925-55-8
Reference Standards
VCID: VC0123357
Molecular Formula: C₅₂H₄₄N₁₂Na₂O₁₆S₆
Molecular Weight: 1331.4 g/mol
| CAS No. | 178925-55-8 |
|---|---|
| Product Name | CID 15250600 |
| Molecular Formula | C₅₂H₄₄N₁₂Na₂O₁₆S₆ |
| Molecular Weight | 1331.4 g/mol |
| IUPAC Name | disodium;2-[[4-[2-(1,3-benzothiazol-2-yl)-3-[4-[4-[3-(1,3-benzothiazol-2-yl)-5-[4-[bis(2-sulfonatoethyl)carbamoyl]phenyl]tetrazol-2-ium-2-yl]-3-methoxyphenyl]-2-methoxyphenyl]tetrazol-3-ium-5-yl]benzoyl]-(2-sulfonatoethyl)amino]ethanesulfonate |
| Standard InChI | InChI=1S/C52H46N12O16S6.2Na/c1-79-43-31-37(19-21-41(43)61-55-47(57-63(61)51-53-39-7-3-5-9-45(39)81-51)33-11-15-35(16-12-33)49(65)59(23-27-83(67,68)69)24-28-84(70,71)72)38-20-22-42(44(32-38)80-2)62-56-48(58-64(62)52-54-40-8-4-6-10-46(40)82-52)34-13-17-36(18-14-34)50(66)60(25-29-85(73,74)75)26-30-86(76,77)78;;/h3-22,31-32H,23-30H2,1-2H3,(H2-2,67,68,69,70,71,72,73,74,75,76,77,78);;/q;2*+1/p-2 |
| Standard InChIKey | XAZMYOQLNVTRPS-UHFFFAOYSA-L |
| SMILES | COC1=C(C=CC(=C1)C2=CC(=C(C=C2)[N+]3=NC(=NN3C4=NC5=CC=CC=C5S4)C6=CC=C(C=C6)C(=O)N(CCS(=O)(=O)[O-])CCS(=O)(=O)[O-])OC)[N+]7=NC(=NN7C8=NC9=CC=CC=C9S8)C1=CC=C(C=C1)C(=O)N(CCS(=O)(=O)[O-])CCS(=O)(=O)[O-].[Na+].[Na+] |
| Canonical SMILES | COC1=C(C=CC(=C1)C2=CC(=C(C=C2)[N+]3=NC(=NN3C4=NC5=CC=CC=C5S4)C6=CC=C(C=C6)C(=O)N(CCS(=O)(=O)[O-])CCS(=O)(=O)[O-])OC)[N+]7=NC(=NN7C8=NC9=CC=CC=C9S8)C1=CC=C(C=C1)C(=O)N(CCS(=O)(=O)[O-])CCS(=O)(=O)[O-].[Na+].[Na+] |
| Synonyms | 2,2’-(3,3’-Dimethoxy[1,1’-biphenyl]-4,4’-diyl)bis[3-(2-benzothiazolyl)-5-[4-[[bis(2-sulfoethyl)amino]carbonyl]phenyl]-2H-tetrazolium Bis(inner salt) Sodium Salt; |
| PubChem Compound | 15250600 |
| Last Modified | Nov 11 2021 |
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